Cas no 1499403-20-1 (4-(3-fluoro-4-nitrophenyl)piperidine)

• Product Name: 4-(3-fluoro-4-nitrophenyl)piperidine
• CAS No: 1499403-20-1
• MF: C₁₁H₁₃FN₂O₂
• MW: 224.231526136398
• MDL: MFCD26686854
• CID: 5180563
• PubChem ID: 83403967
• Update Time: 2025-05-21

4-(3-fluoro-4-nitrophenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1499403-20-1
• 4-(3-fluoro-4-nitrophenyl)piperidine

• MDL： MFCD26686854
• Inchi： 1S/C11H13FN2O2/c12-10-7-9(1-2-11(10)14(15)16)8-3-5-13-6-4-8/h1-2,7-8,13H,3-6H2
• InChI Key： BIVUHQKTPWRLHW-UHFFFAOYSA-N
• SMILES： N1CCC(C2=CC=C([N+]([O-])=O)C(F)=C2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 4-(3-fluoro-4-nitrophenyl)piperidine

Introduction to 4-(3-fluoro-4-nitrophenyl)piperidine (CAS No. 1499403-20-1)

4-(3-fluoro-4-nitrophenyl)piperidine, identified by the chemical compound code CAS No. 1499403-20-1, is a significant molecular entity in the realm of pharmaceutical chemistry. This compound belongs to the piperidine class, characterized by a six-membered ring containing one nitrogen atom, which is a common structural motif in many bioactive molecules. The presence of both a fluoro group and a nitro group in the phenyl ring attached to the piperidine core imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The fluoro substituent, particularly at the 3-position of the phenyl ring, is well-documented for its ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of associated molecules. In contrast, the nitro group introduces a strong electron-withdrawing effect, which can influence both the reactivity and solubility of the compound. Together, these substituents create a balance that makes 4-(3-fluoro-4-nitrophenyl)piperidine an intriguing candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of this compound as a lead structure in developing novel therapeutic agents. Studies suggest that modifications around the piperidine ring can yield derivatives with enhanced binding interactions with biological targets, such as enzymes and receptors. The combination of electronic and steric effects provided by the fluoro and nitro groups allows for fine-tuning of these interactions, which is crucial for optimizing drug efficacy and minimizing off-target effects.

In the context of modern drug discovery, 4-(3-fluoro-4-nitrophenyl)piperidine has been explored in several research avenues. One notable area is its application as an intermediate in synthesizing kinase inhibitors. Kinases are critical enzymes involved in various cellular signaling pathways, making them prime targets for therapeutic intervention. The piperidine moiety is particularly favored in kinase inhibitor design due to its ability to occupy hydrophobic pockets within the enzyme active site. The presence of the fluoro and nitro groups further enhances binding affinity by forming favorable interactions with key amino acid residues in the kinase pocket.

Moreover, recent publications have demonstrated the utility of this compound in developing treatments for neurological disorders. Piperidine derivatives have shown promise as modulators of neurotransmitter systems, and modifications at the nitrogen atom can fine-tune their pharmacological properties. The specific arrangement of substituents in 4-(3-fluoro-4-nitrophenyl)piperidine may contribute to its ability to interact with receptors or transporters involved in conditions such as depression, anxiety, and cognitive dysfunction. Further investigation into its pharmacological profile could uncover novel therapeutic applications.

The synthesis of 4-(3-fluoro-4-nitrophenyl)piperidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated precursors followed by functional group transformations to introduce the desired substituents. Advances in catalytic methods have enabled more efficient and sustainable synthesis pathways, reducing waste and improving scalability.

From a regulatory perspective, compounds like 4-(3-fluoro-4-nitrophenyl)piperidine must undergo rigorous testing to evaluate their safety and efficacy before entering clinical trials. Preclinical studies involving cell-based assays and animal models are essential to assess potential toxicity profiles and pharmacokinetic parameters. These studies provide critical data for determining appropriate dosing regimens and identifying any adverse effects that may arise during human testing.

The role of computational tools in analyzing molecular properties has become increasingly prominent in drug development. Software packages capable of predicting physicochemical properties, such as solubility, permeability, and metabolic stability, are invaluable for guiding structural optimization efforts. By leveraging these tools early in the discovery process, researchers can prioritize promising candidates like 4-(3-fluoro-4-nitrophenyl)piperidine, thereby accelerating time-to-market for new therapeutics.

In conclusion,4-(3-fluoro-4-nitrophenyl)piperidine (CAS No. 1499403-20-1) represents a compelling example of how structural features can be strategically designed to yield bioactive molecules with tailored properties. Its potential applications span multiple therapeutic areas, particularly in oncology and neurology, where precise modulation of biological targets is essential for effective treatment outcomes. Continued research into this compound will likely uncover further insights into its utility as a pharmacophore or intermediate for future drug development efforts.